Cas no 644964-55-6 (Benzamide, N-(9-anthracenylmethyl)-4-bromo-)

Benzamide, N-(9-anthracenylmethyl)-4-bromo- structure
644964-55-6 structure
Product Name:Benzamide, N-(9-anthracenylmethyl)-4-bromo-
CAS No:644964-55-6
MF:C22H16BrNO
MW:390.27254486084
CID:423763
PubChem ID:11269289
Update Time:2025-04-19

Benzamide, N-(9-anthracenylmethyl)-4-bromo- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(9-anthracenylmethyl)-4-bromo-
    • N-(anthracen-9-ylmethyl)-4-bromobenzamide
    • 644964-55-6
    • DTXSID60460722
    • Inchi: 1S/C22H16BrNO/c23-18-11-9-15(10-12-18)22(25)24-14-21-19-7-3-1-5-16(19)13-17-6-2-4-8-20(17)21/h1-13H,14H2,(H,24,25)
    • InChI Key: GKZOGAZKNSUJFG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(NCC1C2C=CC=CC=2C=C2C=CC=CC=12)=O

Computed Properties

  • Exact Mass: 389.04158
  • Monoisotopic Mass: 389.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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